molecular formula C17H13NO3 B8609251 3-(2-Benzofuran-1(3H)-ylidene)-5-methoxy-1,3-dihydro-2H-indol-2-one CAS No. 612850-47-2

3-(2-Benzofuran-1(3H)-ylidene)-5-methoxy-1,3-dihydro-2H-indol-2-one

Cat. No.: B8609251
CAS No.: 612850-47-2
M. Wt: 279.29 g/mol
InChI Key: MNPIEVJCBVTFTD-UHFFFAOYSA-N
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Description

3-(2-Benzofuran-1(3H)-ylidene)-5-methoxy-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C17H13NO3 and its molecular weight is 279.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

612850-47-2

Molecular Formula

C17H13NO3

Molecular Weight

279.29 g/mol

IUPAC Name

3-(3H-2-benzofuran-1-ylidene)-5-methoxy-1H-indol-2-one

InChI

InChI=1S/C17H13NO3/c1-20-11-6-7-14-13(8-11)15(17(19)18-14)16-12-5-3-2-4-10(12)9-21-16/h2-8H,9H2,1H3,(H,18,19)

InChI Key

MNPIEVJCBVTFTD-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)NC(=O)C2=C3C4=CC=CC=C4CO3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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C[Si](C)(C)[N-][Si](C)(C)C
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Synthesis routes and methods II

Procedure details

To a stirred solution of 5-methoxyoxindole (100 mg, 0.61 mmol) in anhydrous THF (5 ml) under nitrogen was added 1.0M LiHMDS/THF solution (1.3 ml, 1.3 mmol). The mixture was stirred at room temperature for 10 minutes, and phthalide (74 mg, 0.55 mmol) was added. The mixture was stirred at room temperature for 5 hours and was then poured into a mixture of THF (10 ml) and 2M HCl (10 ml). The mixture was heated at 45° C. for 30 minutes, cooled to room temperature, and poured into water (125 ml). The resulting solid was separated, washed with water and dried under vacuum to give 3-(3H-Isobenzofuran-1-ylidene)-5-methoxy-1,3-dihydro-indol-2-one (70 mg, 46%).
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100 mg
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LiHMDS THF
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1.3 mL
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5 mL
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74 mg
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10 mL
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10 mL
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125 mL
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